Cas no 614730-96-0 (Tert-butyl 4-cyano-4-(hydroxymethyl)piperidine-1-carboxylate)

Tert-butyl 4-cyano-4-(hydroxymethyl)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable in pharmaceutical and agrochemical applications. Its structure features both a cyano and a hydroxymethyl group on the piperidine ring, enabling diverse functionalization opportunities. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. This compound is useful for constructing complex heterocycles and bioactive molecules, offering controlled reactivity for precise modifications. Its high purity and well-defined synthetic pathway make it a reliable choice for research and industrial-scale processes. The balanced hydrophilicity and lipophilicity further contribute to its utility in drug discovery and development.

Tert-butyl 4-cyano-4-(hydroxymethyl)piperidine-1-carboxylate structure

614730-96-0 structure

Product Name:Tert-butyl 4-cyano-4-(hydroxymethyl)piperidine-1-carboxylate

CAS No:614730-96-0

MF:C₁₂H₂₀N₂O₃

MW:240.298803329468

MDL:MFCD11877842

CID:834649

PubChem ID:22248607

Update Time:2025-06-07

Tert-butyl 4-cyano-4-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-cyano-4-(hydroxymethyl)piperidine-1-carboxylate
- 1-Piperidinecarboxylic acid, 4-cyano-4-(hydroxymethyl)-, 1,1-dimethylethyl ester
- 4-Cyano-4-(hydroxymethyl)-1-piperidinecarboxylic acid tert-butyl ester
- Tert-butyl 4-cyano-4-(hydroxymethyl)-piperidine-1-carboxylate
- 1-BOC-4-CYANO-4-(HYDROXYMETHYL)PIPERIDINE
- 9222AB
- CM10410
- MB10427
- AB0075234
- AM20100496
- 1-(tert-butoxycarbonyl)-4-cyano-4-(hydroxymethyl)piperidine
- tert-butyl 4-cyano-4-(hydroxymethyl) piperidine-1-carboxylate
- 1-Piperidinecarboxylic acid, 4-cyano-4-(hydroxymet
- AKOS016010965
- GS-5558
- SCHEMBL1476907
- 614730-96-0
- DTXSID50623849
- CS-0038741
- BLZNRLWYSXQYLO-UHFFFAOYSA-N
- tert-Butyl4-cyano-4-(hydroxymethyl)piperidine-1-carboxylate
- MFCD11877842
- DB-371978
- Tert-butyl 4-cyano-4-(hydroxymethyl)piperidine-1-carboxylate
- MDL： MFCD11877842
- Inchi： 1S/C12H20N2O3/c1-11(2,3)17-10(16)14-6-4-12(8-13,9-15)5-7-14/h15H,4-7,9H2,1-3H3
- InChI Key： BLZNRLWYSXQYLO-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCC(C#N)(CO)CC1)=O

Computed Properties

Exact Mass: 240.1475
Monoisotopic Mass: 240.147
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 329
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 73.6

Experimental Properties

Density: 1.14
PSA: 73.56
LogP: 1.45748

Tert-butyl 4-cyano-4-(hydroxymethyl)piperidine-1-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Tert-butyl 4-cyano-4-(hydroxymethyl)piperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM132465-1g	tert-butyl 4-cyano-4-(hydroxymethyl)piperidine-1-carboxylate	614730-96-0	95%	1g	$362	2021-08-05
Alichem	A129005395-250mg	tert-Butyl 4-cyano-4-(hydroxymethyl)piperidine-1-carboxylate	614730-96-0	95%	250mg	$185.12	2023-09-01
Alichem	A129005395-1g	tert-Butyl 4-cyano-4-(hydroxymethyl)piperidine-1-carboxylate	614730-96-0	95%	1g	$439.56	2023-09-01
Alichem	A129005395-5g	tert-Butyl 4-cyano-4-(hydroxymethyl)piperidine-1-carboxylate	614730-96-0	95%	5g	$1333.00	2023-09-01
TRC	B872450-10mg	Tert-butyl 4-Cyano-4-(hydroxymethyl)piperidine-1-carboxylate	614730-96-0		10mg	$ 50.00	2022-06-06
TRC	B872450-50mg	Tert-butyl 4-Cyano-4-(hydroxymethyl)piperidine-1-carboxylate	614730-96-0		50mg	$ 135.00	2022-06-06
TRC	B872450-100mg	Tert-butyl 4-Cyano-4-(hydroxymethyl)piperidine-1-carboxylate	614730-96-0		100mg	$ 210.00	2022-06-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T11310-1g	tert-Butyl 4-cyano-4-(hydroxymethyl)piperidine-1-carboxylate	614730-96-0	95%	1g	¥4048.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T11310-5g	tert-Butyl 4-cyano-4-(hydroxymethyl)piperidine-1-carboxylate	614730-96-0	95%	5g	¥12138.0	2023-09-06
abcr	AB447264-250 mg	1-Boc-4-cyano-4-(hydroxymethyl)piperidine, 95%; .	614730-96-0	95%	250MG	€318.20	2022-03-02